Cas no 7021-04-7 (Benzeneacetic acid, 4-bromo-a-hydroxy-, (±)-)

• Product Name: Benzeneacetic acid, 4-bromo-a-hydroxy-, (±)-
• CAS No: 7021-04-7
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• CID: 889866
• PubChem ID: 97930
• Update Time: 2025-04-19

Benzeneacetic acid, 4-bromo-a-hydroxy-, (±)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-bromo-a-hydroxy-, (±)-
• Bromomandelicacid
• (2R)-HYDROXY(5-BROMOPHENYL)ACETICACID
• rac-(R*)-2-Hydroxy-2-(4-bromophenyl)acetic acid
• rac-(R*)-α-Hydroxy-4-bromobenzeneacetic acid
• rac-(αR*)-α-Hydroxy-4-bromobenzeneacetic acid
• 4-BROMOMANDELIC ACID
• (-)-4-Bromomandelic acid
• (R)-(-)-4-bromomandelic acid
• (R)-4-Brom-mandelsaeure
• (R)-p-bromo-mandelic acid
• 4-Brom-(R)-(-)-mandelsaeure
• 4-BroMo-DL-Mandelic Acid
• D-4-bromomandelic acid
• p-Bromomandelic acid,(-)
• NS00043808
• NSC 60138
• P-BROMOMANDELIC ACID [MI]
• NSC60138
• C8H7BrO3
• p-Bromomandelic acid
• DL-4-BROMOMANDELIC ACID
• 4-bromo-phenyl-hydroxy-acetic acid
• DTXSID40871938
• 4-Bromo-alpha-hydroxyphenylacetic acid
• Mandelic acid, p-bromo-
• ISOTHIAZOLINE1,1-DIOXIDE
• (4-bromo-phenyl)-hydroxy-acetic acid
• Q27258692
• HMS1369G04
• BP-12313
• hydroxy(4-bromophenyl)acetic acid
• Benzeneacetic acid, 4-bromo-alpha-hydroxy-
• (2R)-2-(4-Bromophenyl)-2-hydroxyacetic acid>99%ee
• ChemDiv2_000136
• EINECS 230-085-1
• 4429SL694F
• AC-19771
• NSC-60138
• CS-0157607
• 7021-04-7
• (+/-)-4-bromo-alpha-hydroxyphenylacetic acid
• Z788000726
• W-104626
• EN300-78925
• P-BROMOMANDELIC ACID, (+/-)-
• 6940-50-7
• 4-bromo-mandelic acid
• hydroxy-(4-bromo-phenyl)-acetic acid
• AS-11853
• 4-Bromo-DL-mandelic acid, technical, >=90% (HPLC)
• FT-0617896
• DL-P-BROMOMANDELIC ACID
• 2-(4-bromophenyl)-2-hydroxyacetic acid
• SR-01000390729-1
• MFCD00004232
• P-Bromo mandelic acid
• SY048460
• SR-01000390729
• AKOS016046697
• Benzeneacetic acid, 4-bromo-.alpha.-hydroxy-
• 4-Bromomandelicacid
• SCHEMBL323295
• UNII-4429SL694F
• BHZBRPQOYFDTAB-UHFFFAOYSA-N
• 4-Bromo-a-hydroxyphenylacetic acid
• B0609
• p-brommandelsaure
• AKOS002676240
• CHEMBL3247386
• Mandelic acid, pbromo (8CI)
• 4Bromoalphahydroxybenzeneacetic acid
• 4bromomandelic acid
• DTXCID50819548
• Mandelic acid, p-bromo-(8CI)
• acetic acid, (4-bromophenyl)-2-hydroxy-
• pBromophenylglycolic acid
• (4-Bromophenyl)(hydroxy)acetic acid
• DB-014440
• Mandelic acid, pbromo
• Benzeneacetic acid, 4bromoalphahydroxy
• AH-034/32851003

• Inchi： 1S/C8H7BrO3/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12)
• InChI Key： BHZBRPQOYFDTAB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)O)O

Computed Properties

• Exact Mass: 229.95800
• Monoisotopic Mass: 229.957857
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Not available
• Density: 1.6494 (rough estimate)
• Melting Point: 116-118 °C(lit.)
• Refractive Index: 1.4730 (estimate)
• PSA: 57.53000
• LogP: 1.56710
• Merck: 1424
• Solubility: Not available

Benzeneacetic acid, 4-bromo-a-hydroxy-, (±)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38